Cas no 1804298-91-6 (2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804298-91-6
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4801348
• Update Time: 2025-06-07

2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-5-3-4(1-2-12)6(13)7(14)15-5/h3H,1,13H2,(H2,14,15)
• InChI Key： WGBROZJSRZHZQL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CC#N)=C(C(N)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1
• Topological Polar Surface Area: 98

Additional information on 2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804298-91-6)

2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by its CAS number 1804298-91-6, belongs to the pyridine family, which is well-documented for its role in medicinal chemistry. The presence of both amino and acetonitrile functional groups, coupled with a trifluoromethoxy substituent, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The trifluoromethoxy group is particularly noteworthy as it introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature has been exploited in various synthetic pathways to develop more complex derivatives with enhanced pharmacological properties. In recent years, there has been a surge in research focused on fluorinated compounds due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

2,3-Diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile has found applications in the synthesis of intermediates for antiviral and anticancer agents. The dual amino groups provide opportunities for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, studies have demonstrated its utility in constructing nucleoside analogs, which are known for their efficacy in inhibiting viral replication. The acetonitrile moiety further enhances the compound's solubility and reactivity, making it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 2,3-diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile can interact with various enzymes and receptors, suggesting its potential as a scaffold for developing novel therapeutics. These findings align with the broader trend of leveraging computational tools to accelerate drug discovery processes.

The synthesis of 2,3-diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The trifluoromethoxy group, in particular, poses a synthetic challenge due to its sensitivity to hydrolysis and oxidation. However, recent innovations in fluorochemistry have provided more efficient routes to incorporate this moiety into complex molecules.

In conclusion, 2,3-diamino-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804298-91-6) represents a fascinating compound with broad implications in medicinal chemistry and drug development. Its unique structural features make it a valuable asset for researchers seeking to design next-generation therapeutics. As the field continues to evolve, it is expected that this compound will play an increasingly significant role in addressing unmet medical needs.